Cas no 847163-28-4 (ML351)

ML351 structure
ML351 structure
Product Name:ML351
CAS No:847163-28-4
MF:C15H11N3O
MW:249.267342805862
CID:2090716
PubChem ID:664510
Update Time:2024-10-26

ML351 Chemical and Physical Properties

Names and Identifiers

    • ML351 NEW
    • Capecitabine-d11
    • ML 351
    • 5-(Methylamino)-2-(1-naphthalenyl)-4-oxazolecarbonitrile
    • CID 664510
    • SID 104223766
    • ML351
    • 5-(Methylamino)-2-(1-naphthalenyl)-4-oxazolecarbonitrile (ACI)
    • 5-(Methylamino)-2-(naphthalen-1-yl)oxazole-4-carbonitrile
    • GLXC-04314
    • HMS3313H01
    • CS-0034899
    • 5-(methylamino)-2-(1-naphthyl)-1,3-oxazol-4-yl cyanide
    • 5-(methylamino)-2-(1-naphthyl)oxazole-4-carbonitrile
    • BDBM79800
    • SCHEMBL16515652
    • 5-Methylamino-2-naphthalen-1-yl-oxazole-4-carbonitrile
    • NSC818701
    • NSC-818701
    • STK905505
    • DYXYXTDIFMDJIR-UHFFFAOYSA-N
    • REGID_FOR_CID_664510
    • ML351, >=98% (HPLC)
    • A1-18402
    • cid_664510
    • AKOS005183681
    • E98741
    • ML-351
    • MFCD04183120
    • GTPL10263
    • s3387
    • MS-23528
    • 847163-28-4
    • MLS004813835
    • NCGC00070329-02
    • HY-111310
    • DA-75604
    • MLS000082299
    • 5-(methylamino)-2-(naphthalen-1-yl)-1,3-oxazole-4-carbonitrile
    • EN300-188357
    • 5-(methylamino)-2-naphthalen-1-yl-1,3-oxazole-4-carbonitrile
    • CHEMBL1548353
    • HMS2156P03
    • Z1213743771
    • SMR000045344
    • NCGC00070329-03
    • MDL: MFCD04183120
    • Inchi: 1S/C15H11N3O/c1-17-15-13(9-16)18-14(19-15)12-8-4-6-10-5-2-3-7-11(10)12/h2-8,17H,1H3
    • InChI Key: DYXYXTDIFMDJIR-UHFFFAOYSA-N
    • SMILES: N#CC1=C(NC)OC(C2C3C(=CC=CC=3)C=CC=2)=N1

Computed Properties

  • Exact Mass: 249.090211983g/mol
  • Monoisotopic Mass: 249.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 61.8Ų

ML351 Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:2-8°C

ML351 Pricemore >>

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ML351 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  1 h, 65 °C; 65 °C → rt
1.2 Reagents: Sodium borohydride ;  rt; 1 h, rt
Reference
Potent and Selective Inhibitors of Human Reticulocyte 12/15-Lipoxygenase as Anti-Stroke Therapies
Rai, Ganesha; Joshi, Netra; Jung, Joo Eun; Liu, Yu; Schultz, Lena; et al, Journal of Medicinal Chemistry, 2014, 57(10), 4035-4048

ML351 Raw materials

ML351 Preparation Products

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